Cas no 408533-72-2 (6-Acetamido-5-methylpyrazine-2-carboxylic acid)
408533-72-2 structure
Product Name:6-Acetamido-5-methylpyrazine-2-carboxylic acid
CAS No:408533-72-2
MF:C8H9N3O3
MW:195.175361394882
CID:2669802
PubChem ID:45089069
Update Time:2025-04-21
6-Acetamido-5-methylpyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Pyrazinecarboxylic acid, 6-(acetylamino)-5-methyl- (9CI)
- 408533-72-2
- Pyrazinecarboxylic acid,6-(acetylamino)-5-methyl-(9ci)
- 6-acetamido-5-methylpyrazine-2-carboxylicacid
- 6-acetamido-5-methylpyrazine-2-carboxylic acid
- 6-Acetamido-5-methylpyrazine-2-carboxylic acid
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- Inchi: 1S/C8H9N3O3/c1-4-7(10-5(2)12)11-6(3-9-4)8(13)14/h3H,1-2H3,(H,13,14)(H,10,11,12)
- InChI Key: HAYAKMDQUYAPJC-UHFFFAOYSA-N
- SMILES: O=C(C)NC1C(C)=NC=C(C(=O)O)N=1
Computed Properties
- Exact Mass: 195.06439116Da
- Monoisotopic Mass: 195.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 92.2Ų
6-Acetamido-5-methylpyrazine-2-carboxylic acid Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
408533-72-2 (6-Acetamido-5-methylpyrazine-2-carboxylic acid) Related Products
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